Cas no 1330753-09-7 (4-(2-Methoxyethoxy)benzofuran-6-amine)

• Product Name: 4-(2-Methoxyethoxy)benzofuran-6-amine
• CAS No: 1330753-09-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5188318
• Update Time: 2025-05-22

4-(2-Methoxyethoxy)benzofuran-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyethoxy)benzofuran-6-amine
• 4-(2-Methoxy-ethoxy)-benzofuran-6-ylamine
• 6-Benzofuranamine, 4-(2-methoxyethoxy)-

• Inchi： 1S/C11H13NO3/c1-13-4-5-15-11-7-8(12)6-10-9(11)2-3-14-10/h2-3,6-7H,4-5,12H2,1H3
• InChI Key： BVQQWBHDANLVCN-UHFFFAOYSA-N
• SMILES： O(CCOC)C1=CC(=CC2=C1C=CO2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6

Additional information on 4-(2-Methoxyethoxy)benzofuran-6-amine

4-(2-Methoxyethoxy)benzofuran-6-amine: A Comprehensive Overview

4-(2-Methoxyethoxy)benzofuran-6-amine, also known by its CAS number 1330753-09-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of benzofurans, which are aromatic heterocycles with a furan ring fused to a benzene ring. The presence of the methoxyethoxy group at the 4-position and the amine group at the 6-position introduces unique chemical properties and potential applications.

The synthesis of 4-(2-Methoxyethoxy)benzofuran-6-amine typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysts, to enhance the yield and purity of this compound.

The structural features of 4-(2-Methoxyethoxy)benzofuran-6-amine make it a promising candidate for various applications. In medicinal chemistry, this compound has shown potential as a lead molecule for drug development. Its ability to act as a ligand for G-protein coupled receptors (GPCRs) has been extensively studied, with recent findings suggesting its role in modulating neurotransmitter systems. Additionally, the methoxy group enhances solubility and bioavailability, making it suitable for oral administration.

In materials science, 4-(2-Methoxyethoxy)benzofuran-6-amine has been investigated as a precursor for advanced materials such as conductive polymers and optoelectronic devices. Its aromaticity and electron-donating groups contribute to its electronic properties, which are critical for applications in organic electronics. Recent studies have demonstrated its use in creating flexible sensors and organic light-emitting diodes (OLEDs), highlighting its versatility across multiple disciplines.

The pharmacokinetic profile of 4-(2-Methoxyethoxy)benzofuran-6-amine has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. Its metabolism involves cytochrome P450 enzymes, with major metabolites identified through mass spectrometry. These studies provide valuable insights into its safety profile and potential for therapeutic use.

In conclusion, 4-(2-Methoxyethoxy)benzofuran-6-amine is a multifaceted compound with diverse applications in chemistry and materials science. Ongoing research continues to uncover new aspects of its properties and utility, positioning it as a key molecule in future innovations.